Cas no 1346603-61-9 (3-Hydroxy Detomidine-15N2,d2 Hydrochloride)

• Product Name: 3-Hydroxy Detomidine-15N2,d2 Hydrochloride
• CAS No: 1346603-61-9
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 1059525
• PubChem ID: 71748864
• Update Time: 2025-06-11

3-Hydroxy Detomidine-15N2,d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Detomidine-15N2,d2 Hydrochloride
• [3-(1H-imidazol-5-ylmethyl)-2-methylphenyl]methanol;hydrochloride
• 1346603-61-9
• 3-Hydroxy Detomidine Hydrochloride
• 1794759-72-0
• 3-HydroxyDetomidineHydrochloride
• 3-(1H-Imidazol-5-ylmethyl)-2-methylbenzenemethanol Hydrochloride; 3-(1H-Imidazol-4-ylmethyl)-2-methylbenzenemethanol Hydrochloride;
• (3-((1H-Imidazol-5-yl)methyl)-2-methylphenyl)methanol hydrochloride

• Inchi： 1S/C12H14N2O.ClH/c1-9-10(3-2-4-11(9)7-15)5-12-6-13-8-14-12;/h2-4,6,8,15H,5,7H2,1H3,(H,13,14);1H
• InChI Key： JHQUAWVVRURKMP-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CC=CC(CC2=CN=CN2)=C1C

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-Hydroxy Detomidine-15N2,d2 Hydrochloride

Research Brief on 3-Hydroxy Detomidine-15N2,d2 Hydrochloride (CAS: 1346603-61-9): Advances and Applications in Chemical Biology and Medicine

The compound 3-Hydroxy Detomidine-15N2,d2 Hydrochloride (CAS: 1346603-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a deuterated and nitrogen-15 labeled analog of detomidine, this compound serves as a critical tool in pharmacokinetic and metabolic studies. Its unique isotopic labeling allows for precise tracking and quantification in complex biological matrices, making it invaluable for advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have focused on elucidating the metabolic pathways and stability of 3-Hydroxy Detomidine-15N2,d2 Hydrochloride in various biological systems. Researchers have employed high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) to monitor its degradation and transformation products, revealing insights into its pharmacokinetic profile. These findings are particularly relevant for the development of novel sedative and analgesic agents, as detomidine derivatives are widely used in veterinary and human medicine.

One of the key advancements in this area is the application of 3-Hydroxy Detomidine-15N2,d2 Hydrochloride as an internal standard in quantitative bioanalysis. Its isotopic labeling minimizes matrix effects and enhances the accuracy of measurements, thereby improving the reliability of pharmacokinetic data. This has been demonstrated in recent preclinical studies, where the compound was used to validate analytical methods for detomidine and its metabolites in plasma and tissue samples.

Furthermore, the synthesis and characterization of 3-Hydroxy Detomidine-15N2,d2 Hydrochloride have been optimized to achieve high purity and stability, addressing previous challenges related to its storage and handling. Innovations in synthetic chemistry have enabled the scalable production of this compound, facilitating its broader adoption in research and development. These improvements are expected to accelerate the discovery of new therapeutic agents based on the detomidine scaffold.

In conclusion, 3-Hydroxy Detomidine-15N2,d2 Hydrochloride (CAS: 1346603-61-9) represents a pivotal advancement in the study of detomidine derivatives. Its applications in pharmacokinetics, bioanalysis, and drug development underscore its importance in chemical biology and pharmaceutical sciences. Ongoing research continues to explore its potential, paving the way for innovative therapeutic solutions and enhanced analytical methodologies.